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Compound of Interest

Compound Name: Mefenidramium

CAS No.: 29869-74-7

Cat. No.: B16105613

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the molecular structure

elucidation of Mefenidramium, a quaternary ammonium compound classified as a histamine-1

receptor antagonist.[1] The document details the core synthesis pathway, experimental

protocols for synthesis and crystallization, and the expected analytical data from spectroscopic

and crystallographic techniques that are fundamental to confirming its molecular structure. All

quantitative data is summarized for clarity, and key processes are visualized through workflow

and pathway diagrams.

Molecular Identity and Physicochemical Properties
Mefenidramium is a quaternary ammonium cation.[1][2] Its structure is derived from the

quaternization of 2-(diphenylmethoxy)-N,N-dimethylethanamine (diphenhydramine). It is

typically available as a salt, with common counter-ions including metilsulfate, iodide, or

bromide.[1][3] The data presented below pertains to the Mefenidramium cation and its

common metilsulfate salt.
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Property Mefenidramium Cation
Mefenidramium
Metilsulfate

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium[2]

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate[3]

Synonyms

(2-

(Diphenylmethoxy)ethyl)trimeth

ylammonium[2]

Methyldiphenhydramine methyl

sulfate[4]

CAS Number 29869-74-7[1][2] 4858-60-0[3]

Molecular Formula C₁₈H₂₄NO⁺[1] C₁₉H₂₇NO₅S[3]

Molecular Weight 270.39 g/mol [1] 381.5 g/mol [3]

Canonical SMILES

C--INVALID-LINK--

(C)CCOC(c1ccccc1)c2ccccc2[

1]

C--INVALID-LINK--

(C)CCOC(C1=CC=CC=C1)C2

=CC=CC=C2.CS(=O)(=O)[O-]

InChI Key
LTWUEHSXIKQTIK-

UHFFFAOYSA-N[1][2]

GTXRVYHDUSRDFT-

UHFFFAOYSA-M[4]

Synthesis and Structural Confirmation
The primary route for synthesizing Mefenidramium salts is the Menshutkin reaction. This

reaction involves the alkylation of a tertiary amine to form a quaternary ammonium salt.[5] In

this case, the tertiary amine diphenhydramine (as a free base) is treated with an alkylating

agent like dimethyl sulfate to yield Mefenidramium metilsulfate.[5] This synthesis is a critical

first step in producing the material needed for structural analysis.
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Step 1: Liberation of Free Base

Step 2: Menshutkin Reaction (SN2)

Step 3: Purification
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Pure Mefenidramium Metilsulfate Crystals
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Caption: Workflow for the synthesis of Mefenidramium Metilsulfate.

Experimental Protocol: Synthesis
This protocol describes a general procedure for the synthesis of Mefenidramium metilsulfate

from diphenhydramine hydrochloride.[5]

Preparation of Diphenhydramine Free Base:

Dissolve 0.01 mol of diphenhydramine hydrochloride in 20 mL of distilled water.
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Slowly add a 10% aqueous solution of sodium hydroxide (NaOH) with stirring until the

solution becomes basic (pH > 10), leading to the precipitation of the free base.

Extract the aqueous mixture three times with 20 mL portions of diethyl ether.

Combine the organic extracts and dry them over anhydrous sodium sulfate for at least 12

hours.

Remove the solvent via rotary evaporation to yield the diphenhydramine free base as an

oil.

Quaternization Reaction:

Dissolve the obtained diphenhydramine free base in a suitable polar aprotic solvent (e.g.,

acetone or acetonitrile).

Add a stoichiometric equivalent (1.0 eq) of dimethyl sulfate dropwise to the solution at

room temperature with stirring.

After the addition is complete, gently heat the reaction mixture to reflux for 2-4 hours to

ensure the reaction goes to completion.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Isolation and Purification:

Cool the reaction mixture to room temperature. If a precipitate has formed, collect it by

vacuum filtration.

If no precipitate forms, reduce the solvent volume under reduced pressure and add a non-

polar anti-solvent (e.g., diethyl ether) to induce precipitation.

Collect the crude solid product by vacuum filtration and wash with a small amount of the

anti-solvent.

Further purify the crude product by recrystallization as described in Section 4.1.

Spectroscopic Elucidation
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Spectroscopic analysis is essential for confirming the molecular structure of the synthesized

compound. While specific experimental spectra for Mefenidramium are not publicly detailed,

the following table outlines the expected data based on its known structure.

Technique Expected Observations

¹H NMR

~7.2-7.5 ppm: Multiplet, 10H (protons on two

phenyl rings).~5.5 ppm: Triplet, 1H (methine

proton, -CH-O-).~4.0 ppm: Triplet, 2H

(methylene protons, -O-CH₂-).~3.6 ppm: Triplet,

2H (methylene protons, -CH₂-N⁺-).~3.1 ppm:

Singlet, 9H (quaternary amine methyl protons, -

N⁺(CH₃)₃).

¹³C NMR

~140 ppm: Quaternary carbons of phenyl

rings.~125-129 ppm: CH carbons of phenyl

rings.~85 ppm: Methine carbon (-CH-O-).~65

ppm: Methylene carbon (-O-CH₂-).~60 ppm:

Methylene carbon (-CH₂-N⁺-).~55 ppm: Methyl

carbons (-N⁺(CH₃)₃).

Mass Spectrometry (ESI+)

Parent Ion (M⁺): A prominent peak at m/z ≈

270.19, corresponding to the molecular formula

[C₁₈H₂₄NO]⁺.[1][2]Key Fragments:

Fragmentation may occur via cleavage of the

ether bond or loss of methyl groups from the

quaternary nitrogen.

Infrared (IR) Spectroscopy

~3050-3000 cm⁻¹: C-H stretching

(aromatic).~2950-2850 cm⁻¹: C-H stretching

(aliphatic).~1600, 1490 cm⁻¹: C=C stretching

(aromatic ring).~1200-1050 cm⁻¹: C-O-C ether

stretching (asymmetric and symmetric).

Crystallographic Analysis
Single-crystal X-ray diffraction provides unambiguous proof of molecular structure, including

bond lengths, angles, and stereochemistry. Obtaining a high-quality crystal is the most critical
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Caption: General workflow for single-crystal X-ray crystallography analysis.

Experimental Protocol: Crystallization
This protocol provides general guidance for obtaining single crystals of Mefenidramium
metilsulfate suitable for X-ray diffraction, based on established principles.[6]

Solvent Selection:

Test the solubility of the purified compound in various solvents (e.g., ethanol, isopropanol,

acetonitrile, water) at room temperature and at their boiling points.

An ideal single solvent is one where the compound is sparingly soluble at room

temperature but fully soluble when hot.[6]

Alternatively, identify a solvent/anti-solvent pair (e.g., ethanol/diethyl ether), where the

compound is soluble in the solvent and insoluble in the anti-solvent.

Crystal Growth (Slow Evaporation/Cooling):

Prepare a saturated or near-saturated solution of the compound in the chosen solvent at

an elevated temperature.

Perform a hot filtration if any insoluble impurities are present.[6]

Transfer the clear solution to a clean vial.

Cover the vial with a cap or parafilm pierced with a few small holes to allow for slow

solvent evaporation.

Alternatively, allow the sealed solution to cool to room temperature slowly, followed by

transfer to a refrigerator (4 °C) or freezer (-20 °C) to promote slow crystal growth.[6]

Crystal Isolation:

Once well-formed, single crystals are observed, carefully decant the mother liquor.

Select a suitable crystal using a microscope and mount it on the goniometer head of the

diffractometer for analysis.
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Pharmacological Context: Mechanism of Action
The structural elucidation of Mefenidramium is critical for understanding its function as a

Histamine-1 (H1) Receptor Antagonist.[1] Its quaternary ammonium structure makes it a

charged molecule, which typically limits its ability to cross the blood-brain barrier, reducing

central nervous system side effects compared to its tertiary amine precursor, diphenhydramine.

Mefenidramium acts by competitively binding to the H1 receptor, preventing histamine from

binding and activating its downstream signaling pathway.

Normal Histamine Action Antagonist Action

Histamine

H1 Receptor

Gq/11 Protein

Phospholipase C

IP3 / DAG Signaling

Allergic Response

Mefenidramium

H1 Receptor
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Caption: Mefenidramium competitively antagonizes the H1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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